Cas no 872988-68-6 (Ammonium platinum nitrate)

• Product Name: Ammonium platinum nitrate
• CAS No: 872988-68-6
• MF: H₄N₂O₃Pt
• MW: 275.121362686157
• CID: 1873298
• Update Time: 2025-10-30

Ammonium platinum nitrate Chemical and Physical Properties

Names and Identifiers

• Ammonium platinum nitrate

Additional information on Ammonium platinum nitrate

Ammonium Platinum Nitrate: A Comprehensive Overview

Ammonium platinum nitrate, with the CAS number 872988-68-6, is a highly versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as ammonium hexachloroplatinate or ammonium chloroplatinate, is widely recognized for its unique chemical properties and its role in catalysis, materials science, and electrochemistry. Recent advancements in nanotechnology and green chemistry have further highlighted its potential in sustainable energy solutions.

The chemical formula of ammonium platinum nitrate is typically represented as NH4[PtCl4], where the platinum ion (Pt) is coordinated with four chloride ions (Cl-) and one ammonium ion (NH4+). This coordination structure contributes to its stability and reactivity under various conditions. Researchers have recently explored the synthesis of this compound through innovative methods, such as sol-gel techniques and hydrothermal synthesis, which have led to the development of nanoparticles with enhanced catalytic activity.

One of the most notable applications of ammonium platinum nitrate is in catalysis. Platinum-based catalysts are widely used in industries such as petrochemicals, automotive emissions control, and hydrogen fuel cells. Recent studies have demonstrated that by modifying the surface properties of platinum nanoparticles derived from ammonium platinum nitrate, the efficiency of these catalysts can be significantly improved. For instance, a 2023 study published in *Nature Catalysis* revealed that incorporating nitrogen-doped carbon supports with platinum nanoparticles enhances their durability under high-temperature conditions.

In the field of materials science, ammonium platinum nitrate serves as a precursor for synthesizing platinum-based thin films and coatings. These materials are crucial for applications in electronics, optoelectronics, and sensors. A 2023 research paper in *Advanced Materials* highlighted the use of ammonium platinum nitrate in creating flexible transparent conductive films for next-generation displays and wearable electronics. The study emphasized the importance of controlling the deposition parameters to achieve optimal film properties.

The synthesis of ammonium platinum nitrate involves several methods, each offering distinct advantages. Traditional methods include the reaction of hydrogen peroxide with potassium chloroplatinate, followed by ammoniation. However, recent advancements have focused on environmentally friendly approaches to minimize waste and reduce energy consumption. For example, a 2023 study in *Green Chemistry* introduced a microwave-assisted synthesis route that significantly reduces reaction time while maintaining high product purity.

Beyond its industrial applications, ammonium platinum nitrate has also found relevance in biomedical research. Platinum compounds are known for their antitumor properties, and recent studies have explored their potential in targeted drug delivery systems. A 2023 article in *Journal of Medicinal Chemistry* reported on the development of biocompatible nanoparticles using ammonium platinum nitrate as a precursor for targeted chemotherapy agents.

Despite its numerous applications, the handling and storage of ammonium platinum nitrate require careful consideration due to its sensitivity to moisture and light. Recent research has focused on developing stable formulations and packaging solutions to ensure its long-term usability. A 2023 study published in *Industrial & Engineering Chemistry Research* proposed novel encapsulation techniques that protect the compound from environmental factors while maintaining its reactivity.

In conclusion, ammonium platinum nitrate (CAS 872988-68-6) stands as a pivotal compound in modern chemistry and materials science. Its versatility across multiple disciplines underscores its importance in advancing technological innovations. As research continues to uncover new applications and improve synthesis methods, ammonium platinum nitrate will undoubtedly remain a cornerstone in both academic and industrial settings.